1-(2-Methylpropyl)piperidin-4-ol

• IUPAC Name: 1-(2-methylpropyl)piperidin-4-ol
• InChI: InChI=1S/C9H19NO/c1-8(2)7-10-5-3-9(11)4-6-10/h8-9,11H,3-7H2,1-2H3
• InChI Key: OLAFLPHTUVSRTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)O
• Molecular Formula: C9H19NO
• DSSTOX Substance ID: DTXSID70508164
• Molecular Weight: 157.25 g/mol
• CAS RN: 79508-91-1

Description

“1-(2-Methylpropyl)piperidin-4-ol”, also known as MPPO, is a tertiary amine. It is a cyclic organic compound primarily used as a precursor to synthesize other valuable compounds. The IUPAC name for this compound is 4-isobutyl-1-methyl-4-piperidinol.

Synthesis Analysis

The synthesis of piperidin-4-ol derivatives has been a topic of interest in recent years. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “1-(2-Methylpropyl)piperidin-4-ol” can be represented by the InChI code 1S/C10H21NO/c1-9(2)8-10(12)4-6-11(3)7-5-10/h9,12H,4-8H2,1-3H3. The molecular weight of this compound is 171.28.

Chemical Reactions Analysis

Piperidine derivatives have been studied for their intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Physical And Chemical Properties Analysis

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthetic Methodologies

Recent literature highlights advances in intra- and intermolecular reactions leading to various piperidine derivatives. .

Natural Products: Antioxidants

The piperidine nucleus is found in natural compounds like piperine, which exhibits powerful antioxidant properties. .

Mechanism of Action

Target of Action

The primary target of the compound 1-(2-Methylpropyl)piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .

Mode of Action

1-(2-Methylpropyl)piperidin-4-ol interacts with its target, the CCR5 receptor, by anchoring to the receptor via a strong salt-bridge interaction . This interaction is facilitated by the presence of a basic nitrogen atom in the compound . The compound also contains two or more lipophilic groups, which is a common feature of most CCR5 antagonists .

Biochemical Pathways

The interaction of 1-(2-Methylpropyl)piperidin-4-ol with the CCR5 receptor affects the HIV-1 entry process . By blocking the CCR5 receptor, the compound prevents the entry of HIV-1 into cells .

Result of Action

The molecular and cellular effects of 1-(2-Methylpropyl)piperidin-4-ol’s action primarily involve the prevention of HIV-1 entry into cells . By blocking the CCR5 receptor, the compound inhibits the ability of HIV-1 to infect cells .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The future directions for “1-(2-Methylpropyl)piperidin-4-ol” and similar compounds lie in their potential use in the pharmaceutical industry. Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The discovery and biological evaluation of potential drugs containing the piperidine moiety are areas of ongoing research.